N-(3-chloro-2-methylphenyl)-4-[2-(2,3-dimethylanilino)-2-oxoethoxy]benzamide

• Molecular Formula: C24H23ClN2O3
• Molecular Weight: 422.9 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-4-[2-(2,3-dimethylanilino)-2-oxoethoxy]benzamide
• InChI: InChI=1S/C24H23ClN2O3/c1-15-6-4-8-21(16(15)2)26-23(28)14-30-19-12-10-18(11-13-19)24(29)27-22-9-5-7-20(25)17(22)3/h4-13H,14H2,1-3H3,(H,26,28)(H,27,29)
• InChI Key: NXILHBWZHJKBLZ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)COC2=CC=C(C=C2)C(=O)NC3=C(C(=CC=C3)Cl)C)C

Description

N-(3-chloro-2-methylphenyl)-4-[2-(2,3-dimethylanilino)-2-oxoethoxy]benzamide, commonly known as Cmpd-1, is a small molecule inhibitor that has been extensively studied in scientific research. This compound has been shown to have potential therapeutic applications in various fields, including cancer research and drug discovery. In

Mechanism of Action

Cmpd-1 works by inhibiting the activity of specific enzymes and proteins in the body. It has been shown to target the ATP-binding site of protein kinases, which are enzymes that play a key role in cell signaling pathways. By inhibiting the activity of these enzymes, Cmpd-1 can prevent the growth and proliferation of cancer cells and potentially other diseases.
Biochemical and Physiological Effects:
Cmpd-1 has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of specific enzymes and proteins, which can lead to the prevention of cell growth and proliferation. Additionally, Cmpd-1 has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to have anti-inflammatory properties, which could potentially be used to treat inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Cmpd-1 in lab experiments is its specificity for certain enzymes and proteins. This allows researchers to target specific pathways and proteins of interest. Additionally, Cmpd-1 has been shown to have a high potency and selectivity, meaning that it can be effective at relatively low concentrations. One limitation of using Cmpd-1 is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for the study of Cmpd-1. One area of research is the development of more potent and selective inhibitors based on the structure of Cmpd-1. Additionally, researchers are exploring the use of Cmpd-1 in combination with other drugs to enhance its efficacy. Another area of research is the use of Cmpd-1 in the treatment of other diseases, such as inflammatory diseases and neurodegenerative disorders.
In conclusion, Cmpd-1 is a small molecule inhibitor that has potential therapeutic applications in various fields of scientific research. Its specificity for certain enzymes and proteins makes it a valuable tool for targeting specific pathways and proteins of interest. While there are limitations to its use, the future directions for the study of Cmpd-1 are promising and could lead to the development of new treatments for a range of diseases.

Synthesis Methods

The synthesis of Cmpd-1 involves the reaction of 3-chloro-2-methylphenyl isocyanate with 4-hydroxybenzamide in the presence of a base. The resulting intermediate is then reacted with 2-(2,3-dimethylanilino)-2-oxoethyl chloride to yield the final product. The synthesis of Cmpd-1 has been optimized to produce a high yield of pure compound.

Scientific Research Applications

Cmpd-1 has been extensively studied for its potential therapeutic applications in various fields of scientific research. It has been shown to have anti-cancer properties and has been tested in vitro and in vivo against a range of cancer cell lines. Cmpd-1 has also been studied for its potential use in drug discovery, as it has been shown to inhibit the activity of a variety of enzymes and proteins.